Cas no 139102-26-4 (2-(4-bromo-2-methoxyphenyl)ethan-1-amine)

• Product Name: 2-(4-bromo-2-methoxyphenyl)ethan-1-amine
• CAS No: 139102-26-4
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 2846255
• PubChem ID: 15128236
• Update Time: 2025-05-22

2-(4-bromo-2-methoxyphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methoxyphenyl)ethan-1-amine
• BDBM50005268
• OTADZJZZPXOZQT-UHFFFAOYSA-N
• 2-(4-Bromo-2-methoxy-phenyl)-ethylamine
• CHEMBL163985
• EN300-1272056
• 2-(4-Bromo-2-methoxyphenyl)ethanamine
• SCHEMBL1569750
• Benzeneethanamine, 4-bromo-2-methoxy-
• PFA10226
• 139102-26-4
• Z1551924124
• 2-(2-methoxy-4-bromophenyl)ethanamine

• Inchi： 1S/C9H12BrNO/c1-12-9-6-8(10)3-2-7(9)4-5-11/h2-3,6H,4-5,11H2,1H3
• InChI Key： OTADZJZZPXOZQT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CCN

Computed Properties

• Exact Mass: 229.01023Da
• Monoisotopic Mass: 229.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(4-bromo-2-methoxyphenyl)ethan-1-amine

Compound CAS No. 139102-26-4: 2-(4-bromo-2-methoxyphenyl)ethan-1-amine

The compound with CAS No. 139102-26-4, commonly referred to as 2-(4-bromo-2-methoxyphenyl)ethan-1-amine, is a fascinating organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of bromo-substituted aromatic amines, which are widely studied due to their unique chemical properties and potential biological activities.

Structure and Physical Properties: The molecule consists of a benzene ring substituted with a bromine atom at the para position and a methoxy group at the ortho position. Attached to this aromatic ring is an ethylamine group, which contributes to the compound's amine functionality. The bromine substitution plays a crucial role in modulating the electronic properties of the molecule, making it highly reactive in certain chemical transformations. Recent studies have highlighted the importance of such substitutions in enhancing the bioavailability and pharmacokinetic profiles of drug candidates.

Synthesis and Applications: The synthesis of 2-(4-bromo-2-methoxyphenyl)ethan-1-amine typically involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have explored various methods to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. This compound finds applications in the synthesis of advanced materials, such as conducting polymers, where its electron-donating properties are highly valued.

Biological Activity: Recent advancements in medicinal chemistry have underscored the potential of bromo-substituted aromatic amines as leads for drug development. Studies have shown that 2-(4-bromo-2-methoxyphenyl)ethan-1-amine exhibits promising activity against several disease targets, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts.

Environmental Impact: As industries increasingly prioritize sustainability, understanding the environmental fate of compounds like CAS No. 139102-26-4 has become critical. Research indicates that this compound undergoes rapid degradation under aerobic conditions, reducing its potential ecological footprint. However, further studies are needed to fully assess its impact on aquatic ecosystems.

Future Directions: The continued exploration of bromo-substituted aromatic amines is expected to yield novel insights into their chemical reactivity and biological functions. With advancements in computational chemistry and high-throughput screening techniques, the development of more efficient synthesis routes and tailored applications for CAS No. 139102-26-4 is anticipated.